Cas no 5283-17-0 (2-bromo-4-(4-methoxyphenyl)-6-phenylpyridine-3-carbonitrile)

2-bromo-4-(4-methoxyphenyl)-6-phenylpyridine-3-carbonitrile structure
5283-17-0 structure
Product Name:2-bromo-4-(4-methoxyphenyl)-6-phenylpyridine-3-carbonitrile
CAS No:5283-17-0
MF:C19H13BrN2O
MW:365.223323583603
CID:1584408
PubChem ID:1069999
Update Time:2025-04-21

2-bromo-4-(4-methoxyphenyl)-6-phenylpyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-bromo-4-(4-methoxyphenyl)-6-phenylpyridine-3-carbonitrile
    • ZINC00756923
    • AC1LLMWJ
    • Oprea1_019713
    • RSCBB000094
    • MolPort-000-933-222
    • STK725710
    • AKOS003678050
    • MCULE-8439494344
    • ST4002954
    • ZINC00756923; AC1LLMWJ; Oprea1_019713; RSCBB000094; MolPort-000-933-222; STK725710; AKOS003678050; MCULE-8439494344; ST4002954;
    • SR-01000508049-1
    • 5283-17-0
    • 2-Bromo-4-(4-methoxyphenyl)-6-phenylnicotinonitrile
    • DTXSID70360047
    • 2-BROMO-4-(4-METHOXYPHENYL)-6-PHENYL-3-PYRIDYL CYANIDE
    • SR-01000508049
    • Inchi: 1S/C19H13BrN2O/c1-23-15-9-7-13(8-10-15)16-11-18(14-5-3-2-4-6-14)22-19(20)17(16)12-21/h2-11H,1H3
    • InChI Key: JSJINAUHXMUFLS-UHFFFAOYSA-N
    • SMILES: BrC1=C(C#N)C(=CC(C2C=CC=CC=2)=N1)C1C=CC(=CC=1)OC

Computed Properties

  • Exact Mass: 364.02119
  • Monoisotopic Mass: 364.021
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 3
  • Complexity: 420
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.9
  • Topological Polar Surface Area: 45.9Ų

Experimental Properties

  • Density: 1.47
  • Boiling Point: 497.3°C at 760 mmHg
  • Flash Point: 254.5°C
  • Refractive Index: 1.672
  • PSA: 45.91
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